Cas no 870833-64-0 (1H-TETRAZOLE, 5-METHYL-1-(3-METHYLBUTYL)-)

• Product Name: 1H-TETRAZOLE, 5-METHYL-1-(3-METHYLBUTYL)-
• CAS No: 870833-64-0
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 3237231
• PubChem ID: 69667974
• Update Time: 2025-04-21

1H-TETRAZOLE, 5-METHYL-1-(3-METHYLBUTYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-TETRAZOLE, 5-METHYL-1-(3-METHYLBUTYL)-
• 870833-64-0
• 5-Methyl-1-(3-methylbutyl)-1H-tetrazole
• SCHEMBL6110896
• DTXSID601280768

• Inchi： 1S/C7H14N4/c1-6(2)4-5-11-7(3)8-9-10-11/h6H,4-5H2,1-3H3
• InChI Key： PMWSWKZMQYNIFR-UHFFFAOYSA-N
• SMILES： N1(C(C)=NN=N1)CCC(C)C

Computed Properties

• Exact Mass: 154.121846464Da
• Monoisotopic Mass: 154.121846464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.6Ų